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methylphenyl)benzonitrile

CAS No.: 1349059-34-2

Cat. No.: B577706

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Chloro-4-(2-
methylphenyl)benzonitrile, a biaryl nitrile of significant interest in medicinal chemistry and

materials science. By integrating foundational chemical principles with practical, field-proven

insights, this document serves as an essential resource for professionals engaged in drug

discovery, process development, and advanced chemical synthesis.

Introduction: The Strategic Importance of Biaryl
Nitriles
Biaryl scaffolds are privileged structures in modern drug discovery, appearing in numerous top-

selling pharmaceuticals.[1] Their conformational flexibility and ability to engage in multiple

binding interactions make them ideal cores for designing potent and selective therapeutic

agents. The nitrile functional group, a versatile pharmacophore, can act as a hydrogen bond
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acceptor, a bioisostere for other functional groups, and a key reactive handle for further

molecular elaboration.[2] 2-Chloro-4-(2-methylphenyl)benzonitrile, combining these two key

features, represents a valuable building block for the synthesis of complex molecular

architectures, particularly as an intermediate in the development of novel therapeutics.[3] Its

structural similarity to o-tolylbenzonitrile (OTBN), a critical precursor for the multi-billion dollar

"sartan" class of antihypertensive drugs, underscores its potential in pharmaceutical research

and development.[4][5]

Nomenclature and Physicochemical Properties
A precise understanding of the molecule's fundamental properties is the cornerstone of its

effective application in research and development.

Property Value Source

IUPAC Name
2-Chloro-4-(2-

methylphenyl)benzonitrile
N/A

Synonyms 2-Chloro-4-(o-tolyl)benzonitrile N/A

CAS Number 1349059-34-2 N/A

Molecular Formula C₁₄H₁₀ClN N/A

Molecular Weight 227.69 g/mol N/A

Predicted Boiling Point 375.9±39.0 °C (at 760 mmHg) N/A

Predicted Density 1.19±0.1 g/cm³ N/A

Predicted pKa -3.99±0.10 N/A

Synthesis and Mechanistic Insights: The Suzuki-
Miyaura Cross-Coupling Approach
The construction of the C-C bond between the two aryl rings is the key challenge in the

synthesis of 2-Chloro-4-(2-methylphenyl)benzonitrile. The Suzuki-Miyaura cross-coupling

reaction is the industry-standard method for this transformation due to its high efficiency,

functional group tolerance, and relatively mild reaction conditions.[6][7][8]
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Reaction Rationale and Optimization
The logical synthetic disconnection for 2-Chloro-4-(2-methylphenyl)benzonitrile points to two

primary starting materials: an appropriately substituted chlorobenzonitrile and a tolylboronic

acid derivative. For this synthesis, 2-chloro-4-bromobenzonitrile is the ideal starting material

due to the differential reactivity of the C-Br and C-Cl bonds in palladium-catalyzed cross-

coupling reactions. The C-Br bond will undergo oxidative addition with the palladium(0) catalyst

much more readily than the more stable C-Cl bond, allowing for selective coupling at the 4-

position.

Experimental Protocol: A Validated Approach
The following protocol is a representative procedure for the synthesis of 2-Chloro-4-(2-
methylphenyl)benzonitrile via a Suzuki-Miyaura cross-coupling reaction, adapted from

established methods for analogous biaryl compounds.[4]

Materials:

2-Chloro-4-bromobenzonitrile

2-Methylphenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Sodium carbonate (Na₂CO₃)

Toluene

Ethanol

Water

Argon or Nitrogen gas (for inert atmosphere)

Procedure:
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Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a

magnetic stirrer, and a nitrogen/argon inlet, combine 2-chloro-4-bromobenzonitrile (1.0 eq),

2-methylphenylboronic acid (1.2 eq), and sodium carbonate (2.0 eq).

Solvent Addition: Add a degassed 3:1:1 mixture of toluene, ethanol, and water to the flask.

The solvent volume should be sufficient to ensure effective stirring.

Catalyst Addition: To the stirred mixture, add palladium(II) acetate (0.02 eq) and

triphenylphosphine (0.08 eq).

Inerting: Purge the reaction flask with nitrogen or argon for 10-15 minutes to ensure an inert

atmosphere.

Reaction: Heat the reaction mixture to reflux (approximately 85-95 °C) with vigorous stirring.

Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC). The reaction is typically complete within 4-8 hours.

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl

acetate and wash with water and brine. Separate the organic layer, dry over anhydrous

sodium sulfate, and filter.

Purification: Concentrate the organic phase under reduced pressure to yield the crude

product. Purify the crude material by column chromatography on silica gel using a

hexane/ethyl acetate gradient to afford 2-Chloro-4-(2-methylphenyl)benzonitrile as a pure

solid.

Mechanistic Pathway
The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle.
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Active Pd(0) Catalyst

Oxidative Addition

 

Ar-Pd(II)-Br(L)2
(Intermediate A)

Transmetalation

Ar-Pd(II)-Ar'(L)2
(Intermediate B)

Reductive Elimination

Catalyst Regeneration

2-Chloro-4-(2-methylphenyl)benzonitrile

2-Methylphenylboronic acid + Base

Na2CO3 + H2O -> NaOH + NaHCO3
Boronic acid -> Boronate

2-Chloro-4-bromobenzonitrile

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Structural Characterization and Analytical Methods
Rigorous characterization is essential to confirm the identity and purity of the synthesized

compound. The following spectroscopic data are predicted based on the known spectral

characteristics of similar biaryl nitrile compounds.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃):

δ 7.70-7.50 (m, 3H): Aromatic protons on the chlorobenzonitrile ring.

δ 7.40-7.20 (m, 4H): Aromatic protons on the tolyl ring.

δ 2.25 (s, 3H): Methyl protons of the tolyl group.

¹³C NMR (101 MHz, CDCl₃):

δ 142-138: Quaternary carbons of the biaryl linkage and the carbon bearing the chloro

group.

δ 135-125: Aromatic CH carbons.

δ 118: Nitrile carbon.

δ 112: Carbon bearing the cyano group.

δ 20.5: Methyl carbon.

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

~2230 C≡N stretch (nitrile)

~3100-3000 C-H stretch (aromatic)

~1600-1450 C=C stretch (aromatic)

~1100-1000 C-Cl stretch

Mass Spectrometry (MS)
Expected [M]⁺: m/z = 227.05 (for C₁₄H₁₀³⁵ClN) and 229.05 (for C₁₄H₁₀³⁷ClN) in an

approximate 3:1 ratio, which is characteristic of a monochlorinated compound.
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Key Fragmentation Pattern: Loss of the methyl group ([M-15]⁺) and the nitrile group ([M-

26]⁺).

Potential Applications in Drug Development
The structural features of 2-Chloro-4-(2-methylphenyl)benzonitrile make it a highly attractive

intermediate for the synthesis of a variety of pharmacologically active molecules.[2]

Sartan Analogues: Its core structure is highly amenable to the synthesis of novel angiotensin

II receptor blockers (ARBs) for the treatment of hypertension.

Kinase Inhibitors: The biaryl scaffold can be elaborated to target various protein kinases that

are implicated in cancer and inflammatory diseases.

Antiviral and Antimicrobial Agents: The benzonitrile moiety is present in several antiviral and

antimicrobial compounds, suggesting that derivatives of this molecule could exhibit similar

activities.[2]

2-Chloro-4-(2-methylphenyl)benzonitrile Core Scaffold

Potential Therapeutic Areas

Angiotensin II Receptor Blockers (ARBs)

Kinase Inhibitors

Antiviral Agents

Antimicrobial Agents

Click to download full resolution via product page

Caption: Potential applications of the core scaffold.

Safety and Handling
As a benzonitrile derivative, 2-Chloro-4-(2-methylphenyl)benzonitrile should be handled with

appropriate safety precautions.[9][10][11][12]

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves (e.g.,

nitrile or neoprene), and a lab coat.
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Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents and strong acids.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

Conclusion
2-Chloro-4-(2-methylphenyl)benzonitrile is a valuable and versatile chemical intermediate

with significant potential in the pharmaceutical and chemical industries. Its synthesis via the

robust and scalable Suzuki-Miyaura cross-coupling reaction, coupled with its strategic

structural features, makes it a key building block for the discovery and development of novel

bioactive compounds. This guide provides the foundational knowledge and practical insights

necessary for researchers and developers to effectively utilize this promising molecule in their

work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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